1-(3-Hydroxynaphthalen-2-yl)ethanone

• IUPAC Name: 1-(3-hydroxynaphthalen-2-yl)ethanone
• InChI: InChI=1S/C12H10O2/c1-8(13)11-6-9-4-2-3-5-10(9)7-12(11)14/h2-7,14H,1H3
• InChI Key: QSQDXWXPRUIQMY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=CC=CC=C2C=C1O
• Molecular Formula: C12H10O2
• DSSTOX Substance ID: DTXSID20344695
• Molecular Weight: 186.21 g/mol
• CAS RN: 17056-93-8

Description

1-(3-Hydroxynaphthalen-2-yl)ethanone, also known as 1-hydroxy-2-naphthaldehyde, is a naturally occurring compound found in the essential oils of many plants. It has a molecular weight of 186.21 and its physical form is a pale-yellow to yellow-brown solid.

Molecular Structure Analysis

The linear formula of 1-(3-Hydroxynaphthalen-2-yl)ethanone is C12H10O2. For more detailed structural information, you may refer to its 3D structure available in chemical databases.

Physical And Chemical Properties Analysis

1-(3-Hydroxynaphthalen-2-yl)ethanone has a molecular weight of 186.21. It is a pale-yellow to yellow-brown solid. The melting point is 112 °C and the boiling point is predicted to be 334.9±15.0 °C. The density is predicted to be 1.213±0.06 g/cm3. The pKa is predicted to be 9.76±0.40.

Scientific Research Applications

Chemical Synthesis

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Material Science

In material science, this compound could potentially be used in the development of new materials. .

Chromatography

The compound could be used in chromatography, a laboratory technique for the separation of mixtures. .

Photophysical Properties

. This suggests that “1-(3-Hydroxynaphthalen-2-yl)ethanone” could potentially be used in research related to photophysical properties.

pH Effect Study

. This suggests that “1-(3-Hydroxynaphthalen-2-yl)ethanone” could potentially be used in similar studies to understand the effect of pH on its interaction with various ions.

Thermochemistry

. Its unique structure and properties might allow it to exhibit interesting thermochemical behaviors.

Safety and Hazards

The safety information for 1-(3-Hydroxynaphthalen-2-yl)ethanone includes the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation). Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.

Synthesis routes and methods

Procedure details

3-Hydroxynaphthalene-2-carboxylic acid methoxymethylamide (600 mg) was dissolved in tetrahydrofuran (36 ml) to prepare a solution. A solution (9.8 ml) of 0.93 M methylmagnesium bromide in tetrahydrofuran was added thereto at −78° C., temperature of the mixture was raised to room temperature, and the mixture was stirred for 1.5 hr. A saturated aqueous ammonium chloride solution was added to stop the reaction, water was added thereto, and the mixture was extracted with ethyl acetate. The ethyl acetate layer was then washed with an aqueous potassium carbonate solution, was washed with water and was dried over anhydrous sodium sulfate. The solvent was removed by distillation under the reduced pressure, and the residue was purified by column chromatography using hexane-ethyl acetate to give 1-(3-hydroxynaphthalen-2-yl)-ethanone (378 mg, yield 78%).